Cas no 2228692-92-8 (3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol)

• Product Name: 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol
• CAS No: 2228692-92-8
• MF: C₆H₁₃F₂NO
• MW: 153.170328855515
• CID: 6150046
• PubChem ID: 165780012
• Update Time: 2025-06-28

3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol
• 2228692-92-8
• EN300-1944399

• Inchi： 1S/C6H13F2NO/c1-6(2,3-10)4(9)5(7)8/h4-5,10H,3,9H2,1-2H3
• InChI Key： PETNZUTZXVLBMO-UHFFFAOYSA-N
• SMILES： FC(C(C(C)(C)CO)N)F

Computed Properties

• Exact Mass: 153.09652036g/mol
• Monoisotopic Mass: 153.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol

3-Amino-4,4-Difluoro-2,2-Dimethylbutan-1-Ol: A Comprehensive Overview

3-Amino-4,4-difluoro-2,2-dimethylbutan-1-ol, also known by its CAS number 2228692-92-8, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the third carbon and two fluorine atoms attached to the fourth carbon. The presence of two methyl groups on the second carbon further enhances its structural complexity and functional versatility. This compound has gained attention in recent years due to its potential in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol involves a multi-step process that typically begins with the fluorination of a suitable precursor. Recent advancements in fluorination techniques have made it possible to achieve higher yields and better purity levels. For instance, researchers have explored the use of electrophilic fluorination methods, which are more efficient and environmentally friendly compared to traditional approaches. The amino group in this compound can be introduced through reductive amination or other nucleophilic substitution reactions, depending on the starting materials and desired stereochemistry.

One of the most promising applications of 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol lies in the field of drug discovery. The compound's structure allows for extensive functionalization, making it a valuable building block for designing bioactive molecules. Recent studies have highlighted its potential as a precursor for anti-cancer agents due to its ability to inhibit specific enzymes involved in tumor growth. Additionally, its fluorinated nature enhances pharmacokinetic properties such as bioavailability and metabolic stability.

In the agrochemical industry, this compound has shown potential as a lead molecule for developing new herbicides and fungicides. Its unique combination of amino and fluoro groups provides excellent selectivity against target pests while minimizing adverse effects on non-target organisms. Researchers have also investigated its role in enhancing crop resilience to environmental stressors such as drought and salinity.

The environmental impact of 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol has been a subject of recent scrutiny. Studies indicate that this compound is biodegradable under aerobic conditions but may persist in anaerobic environments. Efforts are underway to develop eco-friendly synthesis routes and disposal methods to mitigate any potential ecological risks.

In conclusion, 3-amino-4,4-difluoro-2,2-dimethylbutan-1-ol is a multifaceted compound with immense potential across various industries. Its unique structure and functional groups make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize its production processes, this compound is poised to play an even more significant role in advancing modern science and technology.